Cas no 866809-88-3 (1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one)

• Product Name: 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• CAS No: 866809-88-3
• MF: C₂₄H₂₀FNO₄S
• MW: 437.483308792114
• CID: 6013040
• PubChem ID: 2137232
• Update Time: 2025-10-29

1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one Chemical and Physical Properties

Names and Identifiers

• 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one
• 1-benzyl-6-ethoxy-3-(4-fluorophenyl)sulfonylquinolin-4-one
• 866809-88-3
• F1605-0073
• 1-benzyl-6-ethoxy-3-((4-fluorophenyl)sulfonyl)quinolin-4(1H)-one
• AB00675148-01
• AKOS001835567

• Inchi： 1S/C24H20FNO4S/c1-2-30-19-10-13-22-21(14-19)24(27)23(16-26(22)15-17-6-4-3-5-7-17)31(28,29)20-11-8-18(25)9-12-20/h3-14,16H,2,15H2,1H3
• InChI Key： DUCKIEWVIGUKFJ-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C2=C(C=C(OCC)C=C2)C(=O)C(S(C2=CC=C(F)C=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 437.10970745g/mol
• Monoisotopic Mass: 437.10970745g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 763
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives 1-benzylquinolines

Additional information on 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one

1-Benzyl-6-Ethoxy-3-(4-Fluorobenzenesulfonyl)-1,4-Dihydroquinolin-4-One: A Comprehensive Overview

1-Benzyl-6-Ethoxy-3-(4-Fluorobenzenesulfonyl)-1,4-Dihydroquinolin-4-One (CAS No. 866809-88-3) is a highly specialized organic compound with significant potential in the field of medicinal chemistry and drug discovery. This compound belongs to the class of dihydroquinolones, which are known for their diverse biological activities and structural versatility. The molecule incorporates several functional groups, including a benzyl group, an ethoxy substituent, and a sulfonyl moiety attached to a fluorinated aromatic ring. These features contribute to its unique physicochemical properties and biological profile.

The dihydroquinoline core of this compound serves as a scaffold for various pharmacophores, making it an attractive target for researchers in the pharmaceutical industry. Recent studies have highlighted the importance of such structures in modulating enzyme activity and receptor binding. For instance, the benzyl group at position 1 enhances lipophilicity, which is crucial for membrane permeability and bioavailability. Meanwhile, the ethoxy group at position 6 introduces electron-donating effects, potentially influencing the compound's reactivity and stability.

One of the most intriguing aspects of this compound is the presence of the 4-fluorobenzenesulfonyl group at position 3. Fluorine substitution is known to enhance metabolic stability and improve pharmacokinetic profiles. The sulfonyl group further increases the molecular weight and introduces hydrogen bonding capabilities, which are essential for interactions with biological targets. Recent research has demonstrated that such sulfonamide-containing compounds exhibit potent inhibitory activity against kinases and other enzyme targets, making them promising candidates for anti-cancer and anti-inflammatory therapies.

From a synthetic perspective, 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one can be synthesized through a multi-step process involving coupling reactions, oxidation steps, and functional group transformations. The synthesis typically begins with the preparation of the dihydroquinoline core, followed by sequential introduction of the benzyl and ethoxy groups. The final step involves coupling the sulfonyl group using appropriate coupling agents under optimized conditions.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of this compound with high accuracy. Molecular docking studies have revealed that the compound exhibits favorable binding affinities towards several therapeutic targets, including protein kinases and nuclear receptors. Furthermore, in vitro assays have confirmed its ability to inhibit key enzymes involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent.

In terms of pharmacokinetics, studies have shown that 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one demonstrates moderate solubility in aqueous media and excellent permeability across biological membranes. These properties are critical for achieving therapeutic concentrations in vivo. However, further research is required to optimize its bioavailability and minimize potential off-target effects.

The development of this compound has also been influenced by emerging trends in green chemistry and sustainable drug design. Researchers are exploring eco-friendly synthesis routes that minimize waste generation and reduce environmental impact. For instance, catalytic hydrogenation techniques and microwave-assisted reactions are being employed to streamline the synthesis process while maintaining high yields.

In conclusion, 1-benzyl-6-ethoxy-3-(4-fluorobenzenesulfonyl)-1,4-dihydroquinolin-4-one (CAS No. 866809-88-3) represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure combines multiple functional groups that confer diverse biological activities and favorable pharmacokinetic properties. As research continues to uncover its full spectrum of applications, this compound is poised to play a significant role in advancing therapeutic interventions across various disease areas.